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Compound of Interest

Compound Name: Butyl 2-furoate

Cat. No.: B1604542

This guide provides researchers, scientists, and drug development professionals with
comprehensive information and troubleshooting advice for the purification of high-purity Butyl
2-furoate.

Frequently Asked Questions (FAQS)
Q1: What are the essential physical properties of Butyl
2-furoate relevant to its purification?

Understanding the physical properties of Butyl 2-furoate is crucial for selecting and optimizing
purification techniques. Key data is summarized in the table below.
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Property Value Source(s)
Molecular Formula C9H1203 [1112]
Molecular Weight 168.19 g/mol [2]
Colorless to pale yellow oily
Appearance o [3]
liquid
- _ 233 °C @ 760 mmHg
Boiling Point [2][3]

(estimated)

83-84 °C @ 1.00 mmHg

[3]

Density

~1.055 g/mL at 25 °C

[2](3]

Refractive Index

1.469-1475@ 20 °C

[3]

Solubility

Soluble in alcohol; Insoluble in

water

[3]

Q2: What are the common impurities in crude Butyl 2-

furoate?

Impurities in Butyl 2-furoate typically arise from the synthesis process, which is often the

Fischer esterification of 2-furoic acid and n-butanol.[4][5] Common impurities include:

e Unreacted Starting Materials:

o 2-Furoic acid

o n-Butanol

o Catalyst Residues:

o Acid catalysts such as sulfuric acid or p-toluenesulfonic acid.[4]

e Byproducts:

o Water (a byproduct of esterification)
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o Side-reaction products, which may include polymers or degradation products of furoic
acid.

Q3: Which purification technique is most suitable for
Butyl 2-furoate?

The choice of purification technique depends on the nature and quantity of the impurities
present. A general workflow for selecting the appropriate method is outlined below.
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Aqueous Wash / Extraction

e Diying
(e.g., NaHCO3 wash) (e.g., Na2S04, MgS04)

Crude Butyl 2-furoate Impurity Analysis
(Post-synthesis workup) (GCMS,NWR.TLO) |

\\\\\\\\\
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Start: Washed & Dried
Crude Butyl 2-furoate

1. Assemble fractional
distillation apparatus

2. Apply stable vacuum
(e.g., 1-3 mbar)

3. Gradually heat the
distilling flask

4. Collect first fraction
(low-boiling impurities)

5. Collect main fraction

at stable temp/pressure
(e.g., ~83-84°C @ 1 mmHg)

6. Stop heating when
temperature drops or rises

7. Analyze fractions
(GC, NMR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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